Cas no 881027-31-2 (1,4-Benzodioxin-2-carbonitrile, 2,3-dihydro-7-methoxy-2-methyl-)

• Product Name: 1,4-Benzodioxin-2-carbonitrile, 2,3-dihydro-7-methoxy-2-methyl-
• CAS No: 881027-31-2
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 710268
• Update Time: 2024-01-31

1,4-Benzodioxin-2-carbonitrile, 2,3-dihydro-7-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-carbonitrile, 2,3-dihydro-7-methoxy-2-methyl-
• 1,4-Benzodioxin-2-carbonitrile, 2,3-dihydro-7-methoxy-2-methyl-

• Inchi： 1S/C11H11NO3/c1-11(6-12)7-14-9-4-3-8(13-2)5-10(9)15-11/h3-5H,7H2,1-2H3
• InChI Key： HMZYBYSKKMRRGF-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC)=CC=C2OCC1(C)C#N

Computed Properties

• Exact Mass: 205.074
• Monoisotopic Mass: 205.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5A^2